4-fluorobenzaldehyde [5-(4-nitrophenyl)-2-pyrimidinyl]hydrazone

• IUPAC Name: N-[(E)-(4-fluorophenyl)methylideneamino]-5-(4-nitrophenyl)pyrimidin-2-amine
• InChI: InChI=1S/C17H12FN5O2/c18-15-5-1-12(2-6-15)9-21-22-17-19-10-14(11-20-17)13-3-7-16(8-4-13)23(24)25/h1-11H,(H,19,20,22)/b21-9+
• InChI Key: PJCZXZYUZNOWNO-ZVBGSRNCSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC2=NC=C(C=N2)C3=CC=C(C=C3)[N+](=O)[O-])F
• Isomeric SMILES: C1=CC(=CC=C1/C=N/NC2=NC=C(C=N2)C3=CC=C(C=C3)[N+](=O)[O-])F
• Molecular Formula: C17H12FN5O2
• Molecular Weight: 337.31 g/mol

Description

4-fluorobenzaldehyde [5-(4-nitrophenyl)-2-pyrimidinyl]hydrazone, also known as FBNH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmacological properties. FBNH is a hydrazone derivative of pyrimidine and benzaldehyde, and it exhibits a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 4-fluorobenzaldehyde [5-(4-nitrophenyl)-2-pyrimidinyl]hydrazone is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting various enzymes and signaling pathways involved in cell proliferation, inflammation, and immune response. This compound has been shown to inhibit the activity of matrix metalloproteinases, which play a crucial role in tumor invasion and metastasis. This compound also inhibits the activity of cyclooxygenase-2, an enzyme involved in the production of prostaglandins, which are mediators of inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth in various cancer cell lines. This compound has also been shown to inhibit the growth of various bacteria and viruses, including Staphylococcus aureus, Escherichia coli, and herpes simplex virus. Moreover, this compound has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory diseases.

Advantages and Limitations for Lab Experiments

4-fluorobenzaldehyde [5-(4-nitrophenyl)-2-pyrimidinyl]hydrazone has several advantages for lab experiments. It is easy to synthesize and purify, and it exhibits a high degree of stability and solubility in various solvents. This compound is also relatively inexpensive compared to other hydrazone derivatives. However, this compound has some limitations, including its low water solubility and potential toxicity at high concentrations. Moreover, this compound may exhibit different pharmacological effects depending on the cell type and experimental conditions.

Future Directions

There are several future directions for the study of 4-fluorobenzaldehyde [5-(4-nitrophenyl)-2-pyrimidinyl]hydrazone. One area of research is to investigate the structure-activity relationship of this compound and its derivatives to identify more potent and selective compounds. Another area of research is to study the pharmacokinetics and pharmacodynamics of this compound in animal models and humans to determine its safety and efficacy as a potential drug candidate. Moreover, this compound can be used as a research tool to study the role of hydrazone derivatives in various biological processes and diseases.

Synthesis Methods

The synthesis of 4-fluorobenzaldehyde [5-(4-nitrophenyl)-2-pyrimidinyl]hydrazone involves the reaction of 5-(4-nitrophenyl)-2-pyrimidinylhydrazine with 4-fluorobenzaldehyde in the presence of a suitable solvent and a catalyst. The reaction proceeds under mild conditions and yields this compound as a yellow solid with a high degree of purity. The synthesis of this compound has been optimized by various researchers to improve the yield and purity of the product.

Scientific Research Applications

4-fluorobenzaldehyde [5-(4-nitrophenyl)-2-pyrimidinyl]hydrazone has been studied extensively for its potential pharmacological properties. It has been shown to exhibit antitumor, antimicrobial, antiviral, and anti-inflammatory activities. This compound has also been investigated as a potential drug candidate for the treatment of various diseases, including cancer, infectious diseases, and autoimmune disorders. Moreover, this compound has been used as a research tool to study the biochemical and physiological effects of hydrazone derivatives.